Cas no 55792-44-4 (2-(heptyloxy)aniline)

• Product Name: 2-(heptyloxy)aniline
• CAS No: 55792-44-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 1595589
• PubChem ID: 152776
• Update Time: 2025-04-21

2-(heptyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(heptyloxy)aniline
• Benzenamine, 2-(heptyloxy)-
• 2-heptoxyaniline
• 55792-44-4
• AKOS000102663
• DTXSID10204370
• SCHEMBL18049454

• Inchi： 1S/C13H21NO/c1-2-3-4-5-8-11-15-13-10-7-6-9-12(13)14/h6-7,9-10H,2-5,8,11,14H2,1H3
• InChI Key： WJSHCVRUYNERKZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CCCCCCC

Computed Properties

• Exact Mass: 207.16243
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25